N-[4-(benzyloxy)phenyl]-4-chloro-1-methyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol
• IUPAC Name: 4-chloro-2-methyl-N-(4-phenylmethoxyphenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C18H16ClN3O2/c1-22-17(16(19)11-20-22)18(23)21-14-7-9-15(10-8-14)24-12-13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,21,23)
• InChI Key: JBBVFQUHASNHJT-UHFFFAOYSA-N
• SMILES: CN1C(=C(C=N1)Cl)C(=O)NC2=CC=C(C=C2)OCC3=CC=CC=C3

Description

N-[4-(benzyloxy)phenyl]-4-chloro-1-methyl-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BCPCCA and has been synthesized using different methods.

Mechanism of Action

The exact mechanism of action of BCPCCA is not yet fully understood. However, studies have suggested that it may act by inhibiting specific enzymes or receptors involved in various biological processes. For example, BCPCCA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that are responsible for inflammation and pain.
Biochemical and Physiological Effects:
BCPCCA has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that BCPCCA can inhibit the growth of cancer cells and reduce the production of inflammatory cytokines. In vivo studies have also shown that BCPCCA can reduce inflammation and pain in animal models of arthritis. Additionally, BCPCCA has been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

BCPCCA has several advantages for lab experiments, including its relatively simple synthesis method and its potential applications in various fields. However, one limitation of BCPCCA is its low solubility in water, which can make it challenging to work with in aqueous solutions. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of BCPCCA.

Future Directions

There are several future directions for BCPCCA research. One potential direction is the development of BCPCCA-based drugs for the treatment of various diseases, including cancer, inflammation, and neurological disorders. Another direction is the investigation of BCPCCA as a potential material for use in organic electronics and optoelectronic devices. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of BCPCCA.

Synthesis Methods

BCPCCA can be synthesized using various methods, including the reaction of 4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid with 4-(benzyloxy)aniline in the presence of a coupling agent. Another method involves the reaction of 4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid with 4-(benzyloxy)phenylhydrazine in the presence of a dehydrating agent. The synthesized compound is then purified using chromatography techniques.

Scientific Research Applications

BCPCCA has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, BCPCCA has been investigated for its anticancer, anti-inflammatory, and antifungal activities. In pharmacology, BCPCCA has been studied for its effects on the central nervous system and its potential use as a therapeutic agent for neurological disorders. In material science, BCPCCA has been explored for its potential use in the development of organic semiconductors and optoelectronic devices.